![molecular formula C9H8F3N3O2 B1475705 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid CAS No. 2012863-56-6](/img/structure/B1475705.png)
1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid
Overview
Description
1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H8F3N3O2 and its molecular weight is 247.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
One research focus has been the synthesis of new chemical entities. For example, a study highlighted the synthesis of trifluoromethylated analogues of dihydroorotic acid, showing the potential of trifluoromethylated compounds in medicinal chemistry and drug design (Sukach et al., 2015). Another study detailed the creation of pyrimidine-azetidinone analogues, aiming to investigate their antioxidant, antimicrobial, and antitubercular activities, which underscores the importance of such compounds in developing new therapeutic agents (Chandrashekaraiah et al., 2014).
Biological Activities
Further research has explored the biological activities of related compounds. For instance, azetidinylquinolones have been synthesized and evaluated as antibacterial agents, indicating the role of the azetidine moiety in enhancing antibacterial efficacy (Frigola et al., 1995). Another study synthesized thiazolidinone and azetidinone derivatives from chalcone, assessing their antibacterial and antifungal activities, which highlights the potential of azetidinone derivatives in combating microbial infections (Patel & Patel, 2017).
Mechanism of Action
Target of Action
The primary target of the compound “1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid” is the G-protein coupled receptor known as Takeda G-protein receptor 5 (TGR5), also known as G-protein bile acid receptor 1 (GPBAR1) . This receptor plays a key role in pathways associated with diabetes, metabolic syndrome, and autoimmune disease .
Mode of Action
The compound acts as an agonist for the TGR5 receptor . Agonists are substances that bind to specific receptors and trigger a response in the cell. In this case, the compound binds to the TGR5 receptor, activating it and initiating a series of biochemical reactions within the cell .
Pharmacokinetics
The compound has been described as potent and orally bioavailable . This suggests that it is well-absorbed in the gastrointestinal tract and can reach effective concentrations in the body when administered orally.
Result of Action
The activation of the TGR5 receptor by the compound has been shown to reduce peak glucose levels in an acute oral glucose tolerance test in genetically obese mice . This effect was lost upon chronic dosing . This suggests that the compound may have potential therapeutic effects in the management of glucose levels, although its long-term effects require further investigation.
Properties
IUPAC Name |
1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3N3O2/c10-9(11,12)6-1-7(14-4-13-6)15-2-5(3-15)8(16)17/h1,4-5H,2-3H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHQHGUQXWOPVFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=NC(=C2)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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